Cas no 1103-39-5 (Pigment Red 49:2)

• Product Name: Pigment Red 49:2
• CAS No: 1103-39-5
• MF: C₄₀H₂₆CaN₄O₈S₂
• MW: 794.864446163177
• CID: 40729
• PubChem ID: 14201
• Update Time: 2025-06-09

Pigment Red 49:2 Chemical and Physical Properties

Names and Identifiers

• Pigment Red 49:2
• DARK RED-246,FOR WATER BASE
• 3114 Red RB
• Calcium Lithol
• CREDNO.11
• Lithol Dark Red
• lithol red calcium toner
• LITHOLREDCA
• Pigment Lithol Dark Red
• PR 49:2 CA LITHOL DRY
• C.I. 15630:2
• 2-(2-Hydroxy-1-naphthylazo)-1-naphthalenesulfonic acid calcium salt (2:1)
• Calcium bis[2-[(2-hydroxynaphthyl)azo]naphthalenesulphonate]
• D&CREDNO.11
• pigment red 49:2
• AKOS015913940
• NS00075643
• Calciumbis[2-[(2-hydroxynaphthyl)azo]naphthalenesulphonate]
• DTXSID2061486
• calcium bis(2-[2-(2-hydroxynaphthalen-1-yl)diazen-1-yl]naphthalene-1-sulfonate)
• SCHEMBL9106048
• H11594
• SCHEMBL9577827
• 1103-39-5
• SCHEMBL2978584
• calcium;2-[(2-hydroxynaphthalen-1-yl)diazenyl]naphthalene-1-sulfonate
• C40H26CaN4O8S2
• 1-Naphthalenesulfonic acid, 2-[(2-hydroxy-1-naphthalenyl)azo]-, calciumsalt (2:1)
• AKLXUSFMCRHRNU-JBLAVHSWSA-L

• Inchi： 1S/2C20H14N2O4S.Ca/c2*23-18-12-10-13-5-1-3-7-15(13)19(18)22-21-17-11-9-14-6-2-4-8-16(14)20(17)27(24,25)26;/h2*1-12,23H,(H,24,25,26);/q;;+2/p-2/b2*22-21+;
• InChI Key： UETSCOQSVNUXDH-JTVZJQPRSA-L
• SMILES： [Ca+2].S(C1C(=CC=C2C=CC=CC=12)/N=N/C1=C(C=CC2C=CC=CC=21)O)(=O)(=O)[O-].S(C1C(=CC=C2C=CC=CC=12)/N=N/C1=C(C=CC2C=CC=CC=21)O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 794.08200
• Monoisotopic Mass: 794.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4.2
• Topological Polar Surface Area: 214A^2

Experimental Properties

• Color/Form: Red powder.
• Density: 1.42
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 221.06000
• LogP: 12.19780
• Solubility: Slightly soluble in ethanol \ acetone and hot water; In concentrated sulfuric acid, it is red purple, and after dilution, it turns into red brown precipitate; In case of concentrated nitric acid, it is brownish red solution; It is slightly soluble in sodium hydroxide aqueous solution, and turns brown purple with hydrochloric acid in alcohol solution

Pigment Red 49:2 Security Information

• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Additional information on Pigment Red 49:2

Pigment Red 49:2 (CAS No. 1103-39-5): A Comprehensive Guide to Its Properties and Applications

Pigment Red 49:2, with the CAS No. 1103-39-5, is a widely used organic pigment known for its vibrant red hue and excellent performance in various industrial applications. This pigment belongs to the azo pigment family, which is renowned for its bright colors and cost-effectiveness. In this article, we delve into the chemical properties, applications, and market trends of Pigment Red 49:2, addressing common queries and industry hotspots.

The chemical structure of Pigment Red 49:2 is characterized by its azo group (-N=N-), which contributes to its strong coloration and stability. This pigment is particularly valued for its lightfastness and heat resistance, making it suitable for use in plastics, inks, and coatings. Its solubility in water is minimal, which enhances its durability in aqueous environments. These properties make it a preferred choice for manufacturers seeking reliable and long-lasting color solutions.

One of the most frequently asked questions about Pigment Red 49:2 is its safety profile. Unlike some pigments that may raise concerns about toxicity, Pigment Red 49:2 is generally considered safe for use in consumer products when handled according to standard industrial practices. Regulatory bodies such as the EPA and REACH have evaluated its safety, and it complies with most international standards for pigments in consumer goods.

In the printing ink industry, Pigment Red 49:2 is a staple for producing vivid red shades in packaging materials, labels, and publications. Its compatibility with various ink formulations and its ability to maintain color consistency under different printing conditions make it a favorite among ink manufacturers. Additionally, its use in flexographic and gravure printing has been well-documented, showcasing its versatility.

The plastics industry also benefits significantly from Pigment Red 49:2. Its thermal stability ensures that the color remains vibrant even during high-temperature processing, such as injection molding or extrusion. This makes it ideal for applications like toys, household items, and automotive parts. Recent trends indicate a growing demand for eco-friendly pigments, and Pigment Red 49:2 is being reformulated to meet these sustainability goals without compromising performance.

Another hotspot in the pigment industry is the shift toward bio-based and renewable raw materials. While Pigment Red 49:2 is traditionally synthesized from petrochemical sources, research is underway to explore sustainable alternatives. This aligns with the global push for green chemistry and reduced environmental impact. Companies are increasingly investing in R&D to develop pigments that meet both performance and ecological criteria.

Pigment Red 49:2 also finds applications in the textile industry, where it is used for dyeing synthetic fibers. Its colorfastness ensures that fabrics retain their vibrant red shade even after repeated washing and exposure to sunlight. This property is particularly important for sportswear and outdoor textiles, where durability is a key concern.

From a market perspective, the demand for Pigment Red 49:2 is expected to grow steadily, driven by its versatility and the expanding packaging and plastics sectors. Emerging markets in Asia-Pacific are particularly significant, as industrialization and consumer demand for colored products continue to rise. Manufacturers are also focusing on customized pigment solutions to cater to niche applications, further boosting the pigment's market potential.

In conclusion, Pigment Red 49:2 (CAS No. 1103-39-5) remains a cornerstone in the pigment industry due to its exceptional color properties, durability, and broad applicability. Whether in inks, plastics, or textiles, this pigment delivers consistent performance, making it a trusted choice for industries worldwide. As the market evolves, innovations in sustainable pigment production will likely shape its future, ensuring its relevance in an increasingly eco-conscious world.